Cas no 1805256-16-9 (4-Amino-6-bromo-3-chloro-2-(difluoromethyl)pyridine)

• Product Name: 4-Amino-6-bromo-3-chloro-2-(difluoromethyl)pyridine
• CAS No: 1805256-16-9
• MF: C₆H₄BrClF₂N₂
• MW: 257.463166236877
• CID: 4850217
• Update Time: 2025-05-21

4-Amino-6-bromo-3-chloro-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-bromo-3-chloro-2-(difluoromethyl)pyridine

• Inchi： 1S/C6H4BrClF2N2/c7-3-1-2(11)4(8)5(12-3)6(9)10/h1,6H,(H2,11,12)
• InChI Key： ZQOUJUCVVCJWCP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(C(F)F)=N1)Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-6-bromo-3-chloro-2-(difluoromethyl)pyridine

Research Briefing on 4-Amino-6-bromo-3-chloro-2-(difluoromethyl)pyridine (CAS: 1805256-16-9)

4-Amino-6-bromo-3-chloro-2-(difluoromethyl)pyridine (CAS: 1805256-16-9) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and agrochemical development. Recent studies have highlighted its utility as a versatile building block for the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and antimicrobial agents. This briefing provides an overview of the latest research advancements related to this compound, focusing on its synthetic routes, biological activities, and potential industrial applications.

The compound's unique structural features, including the presence of multiple halogen atoms and a difluoromethyl group, make it a valuable intermediate for the development of novel pharmaceuticals. Recent synthetic methodologies have emphasized the optimization of its production to achieve higher yields and purity, with a particular focus on green chemistry principles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient two-step synthesis of 4-Amino-6-bromo-3-chloro-2-(difluoromethyl)pyridine from commercially available precursors, achieving a 78% overall yield while minimizing hazardous byproducts.

In terms of biological activity, 4-Amino-6-bromo-3-chloro-2-(difluoromethyl)pyridine has shown promising results as a precursor for kinase inhibitors targeting cancer-related pathways. A recent preclinical study revealed that derivatives of this compound exhibited potent inhibitory effects against EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), both of which are critical targets in oncology. The study, conducted by researchers at the University of Cambridge, reported IC50 values in the nanomolar range, suggesting high therapeutic potential. Additionally, the compound's antimicrobial properties have been explored, with some derivatives demonstrating activity against drug-resistant bacterial strains such as MRSA (methicillin-resistant Staphylococcus aureus).

Beyond its pharmaceutical applications, 4-Amino-6-bromo-3-chloro-2-(difluoromethyl)pyridine has also been investigated for its use in agrochemicals. A 2024 report by the European Chemical Agency highlighted its role in the development of next-generation herbicides and fungicides. The compound's ability to disrupt key enzymatic processes in plant pathogens makes it a candidate for sustainable crop protection solutions. However, further studies are needed to assess its environmental impact and long-term stability under field conditions.

In conclusion, 4-Amino-6-bromo-3-chloro-2-(difluoromethyl)pyridine (CAS: 1805256-16-9) represents a multifaceted chemical entity with broad applications in drug discovery and agrochemical innovation. Ongoing research continues to uncover its potential, particularly in the design of targeted therapies and environmentally friendly pesticides. Future directions may include the exploration of its pharmacokinetic properties and the development of scalable synthetic routes to meet industrial demands. As the field advances, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemical biology and medicine.